Cas no 1374019-99-4 (AF488 NHS ester)

• Product Name: AF488 NHS ester
• CAS No: 1374019-99-4
• MF: C₂₅H₁₇N₃O₁₃S₂
• MW: 631.54478430748
• CID: 5548602
• Update Time: 2026-03-11

AF488 NHS ester Chemical and Physical Properties

Names and Identifiers

• AF488 NHS ester
• Alexa Fluor488 NHS

• Inchi： 1S/C25H17N3O13S2/c26-15-5-3-12-19(11-2-1-10(9-14(11)24(31)32)25(33)41-28-17(29)7-8-18(28)30)13-4-6-16(27)23(43(37,38)39)21(13)40-20(12)22(15)42(34,35)36/h1-6,9H,7-8,26-27H2,(H2-,31,32,34,35,36,37,38,39)
• InChI Key： SZYLQIQKDQOKDD-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(=O)ON2C(CCC2=O)=O)C=CC=1C1=C2C=CC(N)=C(S(O)(=O)=O)C2=[O+]C2C(=C(N)C=CC1=2)S([O-])(=O)=O)(=O)O

Additional information on AF488 NHS ester

AF488 NHS Ester: A Comprehensive Overview

AF488 NHS ester, also known by its CAS number 1374019-99-4, is a fluorescent dye commonly used in various biological and chemical applications. This compound is a derivative of the Alexa Fluor series, specifically designed for conjugation with biomolecules such as proteins, peptides, and nucleic acids. The "NHS ester" in its name refers to the presence of an N-hydroxysuccinimide group, which facilitates the formation of stable amide bonds with primary amines, making it highly versatile in bioconjugation chemistry.

The fluorescence properties of AF488 NHS ester are well-documented, with excitation and emission maxima at 495 nm and 519 nm, respectively. These spectral characteristics make it an ideal choice for applications requiring green fluorescence, such as live-cell imaging, flow cytometry, and fluorescence microscopy. Recent studies have highlighted its utility in tracking intracellular processes, including protein trafficking and organelle dynamics, due to its high photostability and minimal background fluorescence.

In terms of synthesis, AF488 NHS ester is typically prepared via a multi-step process involving fluorination of a suitable precursor followed by coupling with the NHS group. This synthesis pathway ensures high purity and consistency in the final product, which is critical for reproducible results in research settings. The compound's stability under physiological conditions further enhances its suitability for in vivo studies.

Recent advancements in bioconjugation techniques have expanded the applications of AF488 NHS ester. For instance, researchers have employed it in the development of fluorescently labeled antibodies for diagnostic purposes. These labeled antibodies exhibit high specificity and sensitivity, making them valuable tools in clinical diagnostics and therapeutic monitoring.

The use of AF488 NHS ester in drug delivery systems is another emerging area of research. By conjugating this dye to nanoparticles or polymer-based carriers, scientists can monitor drug distribution and release in real-time. This capability is particularly beneficial in preclinical studies where understanding drug pharmacokinetics is crucial.

In conclusion, AF488 NHS ester, with its unique fluorescence properties and versatile conjugation chemistry, remains a cornerstone in modern biological research. Its continued application across diverse fields underscores its importance as a reliable tool for advancing scientific discovery.